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Compound of Interest

Compound Name: Histrelin Acetate

Cat. No.: B1592956 Get Quote

The following guide provides essential procedures for the safe and compliant disposal of

Histrelin Acetate in a laboratory setting. Adherence to these protocols is critical for ensuring

personnel safety and environmental protection. Histrelin Acetate is classified as a

reproductive toxicant and requires careful handling and disposal through approved waste

streams.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE).

PPE Requirements:

Gloves: Wear impervious gloves to prevent skin contact.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A lab coat or other protective clothing is mandatory.

Respiratory Protection: If there is a risk of generating dust or aerosols, work under a fume

hood and use respiratory protection.

Emergency Procedures:
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Spills: In case of a spill, cover the area with an absorbent material, collect it into a

designated waste container, and clean the affected area. Avoid generating dust. Do not

allow the product to enter drains.

Exposure: If exposed or concerned, seek immediate medical advice.

Waste Characterization and Segregation
Proper characterization of Histrelin Acetate waste is the first step in the disposal process. Due

to its reproductive toxicity, it is considered a hazardous pharmaceutical waste.

Waste Identification: All waste containing or contaminated with Histrelin Acetate must be

classified as hazardous chemical waste. This includes:

Unused or expired pure Histrelin Acetate (crystalline solid).[1]

Solutions containing Histrelin Acetate.

Contaminated labware (e.g., vials, pipette tips, gloves, bench paper).

Rinsate from cleaning contaminated containers.[2]

Used implants (e.g., VANTAS®, SUPPRELIN® LA), which should be treated as biowaste

and disposed of according to hazardous waste protocols.[3][4]

Segregation: Never mix Histrelin Acetate waste with non-hazardous trash, biohazardous

waste (unless it's a used implant, which is both), or other incompatible chemical waste

streams.[5]

Step-by-Step Disposal Protocol
This protocol outlines the procedure for collecting and disposing of Histrelin Acetate waste in

a laboratory.

Step 1: Container Selection and Labeling

Select a leak-proof, durable container designated for hazardous chemical waste. Plastic

containers are generally preferred.[6]
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The container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name, "Histrelin Acetate."[2]

Record the date when the first piece of waste is placed into the container (the accumulation

start date).[2]

Step 2: Waste Accumulation

Place all items contaminated with Histrelin Acetate, including the pure compound, solutions,

and contaminated disposables, directly into the labeled hazardous waste container.

Keep the waste container securely closed at all times, except when adding waste.[6]

Store the container in a designated Satellite Accumulation Area within the laboratory, at or

near the point of generation.[6]

Step 3: Handling Empty Containers

Under the Resource Conservation and Recovery Act (RCRA), a container that held a

hazardous waste may be considered "empty" if all contents have been removed by normal

means and no more than 3% of the original weight remains.[7]

However, due to the high potency and reproductive toxicity of Histrelin Acetate, it is best

practice to manage all empty containers that once held the pure compound as hazardous

waste.

Alternatively, containers can be triple-rinsed with a suitable solvent. The rinsate must be

collected and disposed of as hazardous waste.[2]

Step 4: Arranging for Disposal

Once the container is full or has reached the storage time limit (typically up to 12 months, but

institutional policies may vary), contact your institution's Environmental Health and Safety

(EHS) department for waste pickup.[6]

Do not pour any Histrelin Acetate waste down the drain.[6][8]
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The final disposal method for this type of waste must be incineration at a federally permitted

hazardous waste facility.[9][10][11] Your EHS department will manage the transportation and

final disposal process.[12]

Quantitative Data Summary
The following table summarizes key quantitative data for Histrelin Acetate relevant to

laboratory handling.

Property Value Source

Physical Form Crystalline Solid [1]

Molecular Weight 1323.5 g/mol [1]

Storage Temperature -20°C [1]

Solubility in PBS (pH 7.2) Approx. 10 mg/mL [1]

Solubility in DMSO and DMF Approx. 30 mg/mL [1]

Solubility in Ethanol Approx. 0.25 mg/mL [1]

VANTAS® Implant Content 50 mg Histrelin Acetate [3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Histrelin Acetate waste.
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Caption: Workflow for the safe disposal of Histrelin Acetate waste in a laboratory setting.
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Disclaimer: This document provides guidance based on publicly available safety data and

general laboratory waste management principles. Researchers, scientists, and drug

development professionals must always consult their institution's specific Environmental Health

and Safety (EHS) protocols and adhere to all applicable federal, state, and local regulations for

pharmaceutical waste disposal.[9][10][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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